Cas no 1420680-62-1 (1-(2-fluorophenoxy)propan-2-amine hydrochloride)

1-(2-Fluorophenoxy)propan-2-amine hydrochloride is a fluorinated phenoxypropylamine derivative with potential applications in pharmaceutical and chemical research. The compound features a 2-fluorophenoxy group linked to a propan-2-amine backbone, with the amine functionality stabilized as a hydrochloride salt for improved handling and solubility. Its structural characteristics suggest utility as an intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or adrenergic ligands. The fluorine substitution may enhance metabolic stability and binding affinity in certain contexts. The hydrochloride form ensures consistent purity and facilitates storage and reactivity in synthetic workflows. This compound is suited for controlled laboratory use under appropriate safety protocols.
1-(2-fluorophenoxy)propan-2-amine hydrochloride structure
1420680-62-1 structure
Product Name:1-(2-fluorophenoxy)propan-2-amine hydrochloride
CAS No:1420680-62-1
MF:C9H13ClFNO
MW:205.657025098801
CID:5576527
Update Time:2025-05-19

1-(2-fluorophenoxy)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorophenoxy)propan-2-amine hydrochloride
    • Inchi: 1S/C9H12FNO.ClH/c1-7(11)6-12-9-5-3-2-4-8(9)10;/h2-5,7H,6,11H2,1H3;1H
    • InChI Key: ZVQDDOCQDGCDFY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1F)CC(N)C.Cl

1-(2-fluorophenoxy)propan-2-amine hydrochloride Pricemore >>

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Additional information on 1-(2-fluorophenoxy)propan-2-amine hydrochloride

1-(2-Fluorophenoxy)Propan-2-Amine Hydrochloride: A Comprehensive Overview

The compound 1-(2-fluorophenoxy)propan-2-amine hydrochloride, identified by the CAS number 1420680-62-1, is a versatile and intriguing chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential therapeutic implications. Recent advancements in chemical synthesis and pharmacological studies have shed light on its mechanisms of action and potential uses, making it a subject of interest for researchers and industry professionals alike.

At its core, the structure of 1-(2-fluorophenoxy)propan-2-amine hydrochloride is characterized by a fluoro-substituted phenoxy group attached to a propan-2-amine backbone. The presence of the fluorine atom at the 2-position of the phenyl ring introduces unique electronic properties, which influence the compound's reactivity and bioavailability. This structural feature has been exploited in recent studies to enhance its pharmacokinetic profile, making it a promising candidate for drug development.

The synthesis of 1-(2-fluorophenoxy)propan-2-amine hydrochloride involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Recent research has focused on optimizing these steps to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of pharmacology, 1-(2-fluorophenoxy)propan-2-amine hydrochloride has demonstrated potent activity in various biological assays. Studies conducted in vitro have shown its ability to modulate key signaling pathways involved in inflammation and neurodegenerative diseases. Notably, recent findings suggest that it may act as an antagonist at certain G-protein coupled receptors (GPCRs), which could pave the way for its use in treating conditions such as chronic pain and anxiety disorders.

The applications of 1-(2-fluorophenoxy)propan-2-amine hydrochloride extend beyond pharmaceuticals. Its unique chemical properties make it a valuable reagent in organic synthesis, particularly in the construction of complex molecules with challenging stereochemistry. Researchers have also explored its potential as a building block for agrochemicals, where its ability to interact with plant receptors could lead to novel pest control agents.

From an environmental standpoint, understanding the fate and transport of 1-(2-fluorophenoxy)propan-2-amine hydrochloride in natural systems is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is vital for ensuring sustainable practices during large-scale production and disposal.

In conclusion, 1-(2-fluorophenoxy)propan-2-amine hydrochloride stands out as a compound with multifaceted applications and promising therapeutic potential. Its unique structure, coupled with advancements in synthesis and pharmacology, positions it as a key player in future drug discovery efforts. As research continues to unravel its full spectrum of activities, this compound is likely to find even more innovative uses across diverse industries.

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